Cas no 2137972-19-9 (Sodium 3-ethoxy-2-methylpropane-1-sulfinate)

• Product Name: Sodium 3-ethoxy-2-methylpropane-1-sulfinate
• CAS No: 2137972-19-9
• MF: C₆H₁₃NaO₃S
• MW: 188.220391988754
• CID: 6223211
• PubChem ID: 165716417
• Update Time: 2025-07-15

Sodium 3-ethoxy-2-methylpropane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723692
• 2137972-19-9
• sodium 3-ethoxy-2-methylpropane-1-sulfinate
• Sodium 3-ethoxy-2-methylpropane-1-sulfinate

• Inchi： 1S/C6H14O3S.Na/c1-3-9-4-6(2)5-10(7)8;/h6H,3-5H2,1-2H3,(H,7,8);/q;+1/p-1
• InChI Key： IDQVXJGKVDTVPS-UHFFFAOYSA-M
• SMILES： S(CC(C)COCC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 188.04830973g/mol
• Monoisotopic Mass: 188.04830973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 3-ethoxy-2-methylpropane-1-sulfinate

Comprehensive Overview of Sodium 3-ethoxy-2-methylpropane-1-sulfinate (CAS No. 2137972-19-9)

Sodium 3-ethoxy-2-methylpropane-1-sulfinate (CAS No. 2137972-19-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique sulfinate functional group. This compound, often referred to as a sulfinate derivative, is increasingly studied for its potential applications in drug synthesis, catalysis, and material science. Its molecular structure, featuring an ethoxy and methyl substituent, offers distinct reactivity, making it valuable for fine chemical manufacturing and intermediate synthesis.

Recent trends in green chemistry and sustainable synthesis have heightened interest in Sodium 3-ethoxy-2-methylpropane-1-sulfinate. Researchers are exploring its role in eco-friendly reactions, such as radical-based transformations and reductive processes, which align with global demands for reduced environmental impact. The compound’s solubility in polar solvents and stability under mild conditions further enhance its utility in laboratory-scale applications and industrial processes.

From a pharmaceutical perspective, Sodium 3-ethoxy-2-methylpropane-1-sulfinate is investigated as a building block for bioactive molecules. Its sulfinate group can act as a nucleophile or leaving group, facilitating the construction of complex scaffolds. This property is particularly relevant in the development of small-molecule therapeutics and targeted drug delivery systems, addressing current challenges in precision medicine.

In the field of polymer chemistry, this compound is examined for its potential to modify surface properties or introduce functional groups into polymeric matrices. Such modifications are critical for creating advanced materials with tailored characteristics, such as enhanced adhesion or improved biocompatibility. These innovations are driving demand in sectors like medical devices and coatings.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize Sodium 3-ethoxy-2-methylpropane-1-sulfinate, ensuring purity and consistency for research applications. Quality control protocols emphasize the importance of batch-to-batch reproducibility, a key concern for industrial-scale production.

As the scientific community continues to explore novel synthetic pathways, Sodium 3-ethoxy-2-methylpropane-1-sulfinate stands out as a versatile reagent. Its compatibility with transition-metal catalysis and photoredox reactions positions it at the forefront of cutting-edge research. Future studies may uncover additional applications in agrochemicals or electronic materials, further expanding its commercial relevance.

For researchers seeking reliable sources of Sodium 3-ethoxy-2-methylpropane-1-sulfinate, it is essential to partner with suppliers adhering to GMP standards and regulatory compliance. Proper storage conditions—typically cool, dry environments—are crucial to maintain the compound’s stability and performance over time.